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Compound of Interest

Compound Name: Benzoquinonium

Cat. No.: B10783492

As of the current date, there is no scientific literature supporting the use of benzoquinonium
as a pharmacological tool in invertebrate neuroscience. Extensive searches of scholarly
databases and scientific publications have yielded no evidence of its application in studies
involving common invertebrate models such as insects (Drosophila melanogaster), mollusks
(Aplysia californica, Lymnaea stagnalis), or other invertebrate species.

Benzoquinonium chloride, known by the trade name Mytolon, is a synthetic neuromuscular
blocking agent.[1] Its pharmacological actions have been characterized in vertebrate
preparations, where it produces a curare-like paralysis of skeletal muscle.[1] This effect is
primarily due to its antagonist activity at nicotinic acetylcholine receptors (hAAChRSs) at the
neuromuscular junction.

While invertebrate nervous systems, particularly those of insects, are rich in nAChRs and are
the target of many pharmacological agents like neonicotinoid insecticides, there is no indication
that benzoquinonium has been adopted as a research tool in this field.[2][3] Researchers in
invertebrate neuroscience utilize a wide array of other neurotoxins and synthetic compounds to
probe the function of nAChRs and other neuronal targets.

Given the complete absence of data on the effects, effective concentrations, or experimental
protocols for benzoquinonium in any invertebrate species, it is not possible to provide the
requested detailed Application Notes and Protocols. The lack of information suggests that
benzoquinonium may be ineffective, lack specificity, or simply has not been investigated for its
potential use in invertebrate neuroscience research.
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Therefore, researchers, scientists, and drug development professionals seeking
pharmacological tools for invertebrate neuroscience should consider other well-documented
antagonists of nicotinic acetylcholine receptors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact
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